(2S)-2-Amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid;hydrochloride

• IUPAC Name: (2S)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid;hydrochloride
• InChI: InChI=1S/C5H7N3O2S.ClH/c6-4(5(9)10)1-3-2-7-11-8-3;/h2,4H,1,6H2,(H,9,10);1H/t4-;/m0./s1
• InChI Key: PDDLTMLONIGHAV-WCCKRBBISA-N
• Canonical SMILES: C1=NSN=C1CC(C(=O)O)N.Cl
• Isomeric SMILES: C1=NSN=C1C[C@@H](C(=O)O)N.Cl
• Molecular Formula: C5H8ClN3O2S
• Molecular Weight: 209.66 g/mol

Description

(2S)-2-Amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid;hydrochloride, also known as TDPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TDPA is a derivative of proline and contains a thiadiazole ring, which makes it a unique compound with distinct properties.

Scientific Research Applications

Synthesis and Anticancer Activity

(2S)-2-Amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid derivatives have been explored for their potential in anticancer activity. For instance, the synthesis of novel S-glycosyl and S-alkyl derivatives showed significant anticancer activities in vitro against different cancer cell lines (Saad & Moustafa, 2011).

Corrosion Inhibition

Thiazole and thiadiazole derivatives, including those related to the structure of (2S)-2-Amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid, have been investigated for their corrosion inhibition performances. Density functional theory (DFT) calculations and molecular dynamics simulations have been performed to predict their efficiency against corrosion of iron, indicating good agreement with experimental results (Kaya et al., 2016).

Antimicrobial Agents

Derivatives have also been synthesized and evaluated for antimicrobial activities. For example, formazans derived from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole have shown moderate activity against pathogenic bacterial and fungal strains (Sah et al., 2014).

Antihypertensive Agents

The exploration of thiadiazole derivatives as potential antihypertensive agents showcases another application area. For instance, novel aryloxy propanoyl thiadiazoles were synthesized and identified as potential antihypertensive compounds (Samel & Pai, 2010).

Functional Material Modification

The compound and its derivatives have been used in the modification of polymeric materials for medical applications. For example, radiation-induced poly vinyl alcohol/acrylic acid hydrogels were modified through condensation reactions with various amine compounds, including thiadiazole derivatives, to enhance their antibacterial and antifungal activities (Aly & El-Mohdy, 2015).